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Compound Name: Tsr-011

Cat. No.: B606013

For Researchers, Scientists, and Drug Development Professionals

Introduction

TSR-011, also known as Belizatinib, is a potent, orally available small molecule inhibitor of
Anaplastic Lymphoma Kinase (ALK) and Tropomyosin Receptor Kinases (TRK) A, B, and C.[1]
Dysregulation of these receptor tyrosine kinases through mutations, amplifications, or
chromosomal rearrangements is a known driver in various cancers, including non-small cell
lung cancer (NSCLC), neuroblastoma, and anaplastic large cell ymphoma.[2] TSR-011 has
demonstrated the ability to disrupt ALK- and TRK-mediated signaling pathways, leading to the
inhibition of tumor cell growth.[3][4] These application notes provide detailed information on the
solubility of TSR-011 and protocols for its use in fundamental in vitro experiments to assess its
efficacy and mechanism of action.

Data Presentation
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Solvent Solubility Notes
High solubility reported b
DMSO > 100 mg/mL g ) y. P Y
multiple suppliers.
Ethanol Soluble
Water Insoluble
Direct dissolution in aqueous
] media is challenging. It is
Cell Culture Media Low

recommended to first prepare

a concentrated stock in DMSO.

. i  TSRAC

Assay Type Cell Line Target ICso Reference
Kinase Assay Recombinant Wild-type ALK 0.7 nM [1]
. _ TRKA, TRKB,
Kinase Assay Recombinant <3nM [5]
TRKC

Signaling Pathways

The primary targets of TSR-011 are the ALK and TRK receptor tyrosine kinases. Upon

activation by their respective ligands or due to oncogenic fusions, these receptors

autophosphorylate and trigger a cascade of downstream signaling events that promote cell

proliferation, survival, and differentiation. TSR-011 inhibits this initial phosphorylation step,

thereby blocking these downstream pathways.

ALK Signaling Pathway Inhibition by TSR-011
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Caption: Inhibition of ALK signaling by TSR-011.

TRK Signaling Pathway Inhibition by TSR-011
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Preparation Treatment Assay Data Analysis
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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